![molecular formula C12H6I2O B3100916 4,6-Diiododibenzo[b,d]furan CAS No. 137959-93-4](/img/structure/B3100916.png)
4,6-Diiododibenzo[b,d]furan
Overview
Description
4,6-Diiododibenzo[b,d]furan is a heterocyclic organic compound that has gained significant interest in scientific research due to its unique properties. It is a member of the dibenzofuran family and is characterized by its two iodine atoms attached to the benzene rings. The compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various applications. In
Scientific Research Applications
Organic Geochemistry
In the field of organic geochemistry, phenyldibenzofurans, including structures related to 4,6-Diiododibenzo[b,d]furan, have been identified in sedimentary rocks, bitumen, and hydrothermal petroleum. These compounds, like 4,6-Diiododibenzo[b,d]furan, are believed to be intermediate products in the formation of more condensed heterocyclic polycyclic aromatic compounds, highlighting their significance in geological processes and petroleum chemistry (Marynowski et al., 2002).
Organic Electronics
4,6-Diiododibenzo[b,d]furan derivatives have potential applications in organic electronics. For instance, compounds like 2,6-bis(dibenzo[b,d]furan-3-yl)anthracene have shown promise in organic thin film transistors (OTFTs), offering excellent thermal stability and carrier transport ability, which are critical attributes for materials used in this field (Zhao et al., 2017).
Antimicrobial Research
4,6-Diiododibenzo[b,d]furan derivatives have been studied for their antimicrobial properties, particularly against Mycobacterium tuberculosis. Novel dibenzo[b,d]furan-1,2,3-triazole conjugates have shown potent in vitro antimycobacterial activity, suggesting their potential as lead compounds for developing new antitubercular agents (Yempala et al., 2014).
properties
IUPAC Name |
4,6-diiododibenzofuran |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H6I2O/c13-9-5-1-3-7-8-4-2-6-10(14)12(8)15-11(7)9/h1-6H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLEFKRHUPHIQKH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)I)OC3=C2C=CC=C3I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H6I2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20566638 |
Source
|
| Record name | 4,6-Diiododibenzo[b,d]furan | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20566638 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
419.98 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Diiododibenzo[b,d]furan | |
CAS RN |
137959-93-4 |
Source
|
| Record name | 4,6-Diiododibenzo[b,d]furan | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20566638 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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